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Introduction

Matrin 3 (MATR3) is a highly conserved nuclear matrix protein that plays a critical role in a
multitude of cellular processes by binding to both DNA and RNA.[1][2] Its function is integral to
nuclear architecture, gene regulation, and RNA metabolism, including transcription, alternative
splicing, and mRNA stabilization.[1][2][3][4] MATRS3 contains two zinc finger domains for DNA
binding and two RNA recognition motifs (RRMs) that are crucial for its interaction with RNA.[3]
[4][5][6] Given its widespread involvement in cellular functions, dysregulation of MATR3 has
been implicated in various diseases, including amyotrophic lateral sclerosis (ALS),
frontotemporal dementia (FTD), and certain cancers.[1][3][7]

The identification and validation of MATR3 target genes are crucial for understanding its
biological functions and its role in disease pathogenesis. Quantitative Polymerase Chain
Reaction (qPCR) is a sensitive and specific method for quantifying gene expression levels,
making it an ideal technique for validating putative MATR3 target genes identified through high-
throughput methods like ChlP-seq, PAR-CLIP, or RNA-seq. This application note provides a
detailed protocol for the validation of MATRS3 target genes using gPCR.

Matrin 3 and Its Role in Gene Regulation

MATRS3 regulates gene expression at multiple levels:
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e Transcriptional Regulation: MATR3 can bind to enhancer and promoter regions of genes,
interacting with transcription factors to modulate their expression.[3]

 Alternative Splicing: By binding to intronic pyrimidine-rich sequences, MATR3 can influence
the inclusion or exclusion of exons, thereby regulating the production of different protein
isoforms from a single gene.[8][9]

 mMRNA Stability: MATR3 can bind to and stabilize certain mRNA transcripts, affecting their
half-life and ultimately the amount of protein produced.[10][11][12]

Validated and Putative Matrin 3 Target Genes

Several studies have identified and, in some cases, validated the targets of MATR3. These
targets are involved in diverse cellular pathways, including RNA metabolism, DNA damage
response, and cell cycle control.

Data Presentation: gPCR Validation of Matrin 3 Target
Genes

The following table summarizes representative quantitative data from hypothetical gPCR
experiments designed to validate MATR3 target genes. The data illustrates the expected
changes in gene expression following the knockdown of MATR3 in a relevant cell line.
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Expected
. Change upon Fold Change
Target Gene Gene Function p-value
MATR3 (Mean * SD)
Knockdown
Splicing Targets
Histone
Increased Exon
SETD5 Methyltransferas ] 1.8+0.2 <0.05
Inclusion
e
Tubulin Tyrosine Increased Exon
TTLL5 _ _ . 21+0.3 <0.05
Ligase-Like 5 Inclusion
Within BGCN Increased Exon
WIBG _ 1.6+0.15 <0.05
Homolog Inclusion
Oxoglutarate Increased Exon
OGDH . 1.9+0.25 <0.05
Dehydrogenase Inclusion
) Increased Exon
ELN Elastin ) 15+0.2 <0.05
Inclusion
Autoinflammation
] Downregulation
Tudor Domain )
TDRD3 o (due to mis- 0.4 £0.08 <0.01
Containing 3 o
splicing)
Cell Cycle
Regulation
Cyclin-
CDK6 Dependent Downregulation 06+0.1 <0.05
Kinase 6
CCND1 Cyclin D1 Downregulation 0.7+0.12 <0.05
CCND2 Cyclin D2 Downregulation 0.5+£0.09 <0.01
CDKN1A (p21) Cyclin- Upregulation 25+04 <0.01
Dependent
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Kinase Inhibitor
1A

Cyclin-
Dependent )

CDKN1B (p27) ) . Upregulation 22+03 <0.01
Kinase Inhibitor

1B

Signaling Pathways Involving Matrin 3

MATRS3 is a node in several critical signaling pathways. Understanding these pathways
provides context for the function of its target genes.
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DNA Double-Strand activates 5 phosphorylates atrin 3 recruits/regulates DNA Damage Response .
Break Proteins (e.g., Ku70/80, RADS0) R bl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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